Cas no 6049-19-0 (Vat Black 29)

• Product name: Vat Black 29
• CAS No: 6049-19-0
• MF: C₆₄H₃₄N₄O₈
• MW: 986.976760000001
• CID: 46363
• PubChem ID: 90474844

Vat Black 29 Chemical and Physical Properties

Names and Identifiers

• Vat Black 29
• C.I. Vat Balck 29
• Dycosthren Grey BG
• Grey BG
• Indanthren Grey BG
• Indanthren Grey BG-M
• Vat Grey BG
• Youhaothrene Grey BG Colloisol.
• N,N'-[(6,12-Dihydro-6,12-dioxodibenzo[def,mno]chrysene-4,10-diyl)bis[imino(9,10-dihydro-9,10-dioxoanthracene-4,1-diyl)]bis(benzamide)]
• 6049-19-0
• DTXSID801102013
• N,N'-(((6,12-Dioxo-6,12-dihydronaphtho[7,8,1,2,3-nopqr]tetraphene-4,10-diyl)bis(azanediyl))bis(9,10-dioxo-9,10-dihydroanthracene-4,1-diyl))dibenzamide
• N,N'-[(6,12-Dihydro-6,12-dioxodibenzo[def,mno]chrysene-4,10-diyl)bis[imino(9,10-dihydro-9,10-dioxo-4,1-anthracenediyl)]]bis[benzamide]
• EINECS 227-949-5
• Benzamide, N,N'-((6,12-dihydro-6,12-dioxodibenzo(def,mno)chrysene-4,10-diyl)bis(imino(9,10-dihydro-9,10-dioxo-4,1-anthracenediyl)))bis-
• Benzamide,N,N'-[(6,12-dihydro-6,12-dioxodibenzo[def,mno]chrysene-4,10-diyl)bis[imino(9,10-dihydro-9,10-dioxo-4,1-anthracenediyl)]]bis-
• N,N'-((6,12-Dihydro-6,12-dioxodibenzo(def,mno)chrysene-4,10-diyl)bis(imino(9,10-dihydro-9,10-dioxoanthracene-4,1-diyl))bis(benzamide))
• N-[4-[[18-[(4-benzamido-9,10-dioxoanthracen-1-yl)amino]-12,22-dioxo-9-hexacyclo[11.7.1.14,20.02,11.03,8.017,21]docosa-1(21),2,4,6,8,10,13,15,17,19-decaenyl]amino]-9,10-dioxoanthracen-1-yl]benzamide
• Vat Black 29

• Inchi： InChI=1S/C64H34N4O8/c69-57-40-24-12-22-38-48(66-44-26-28-46(68-64(76)32-15-5-2-6-16-32)56-54(44)60(72)34-18-8-10-20-36(34)62(56)74)30-42-52(50(38)40)51-41(57)29-47(37-21-11-23-39(49(37)51)58(42)70)65-43-25-27-45(67-63(75)31-13-3-1-4-14-31)55-53(43)59(71)33-17-7-9-19-35(33)61(55)73/h1-30,65-66H,(H,67,75)(H,68,76)
• InChI Key： OOBLPEMDRSTPAM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC(NC2C=C3C4C5C(C(C6=CC=CC=2C=46)=O)=CC(NC2C=CC(NC(C4C=CC=CC=4)=O)=C4C(C6=CC=CC=C6C(=O)C=24)=O)=C2C=CC=C(C3=O)C=52)=C2C(C3=CC=CC=C3C(=O)C=12)=O

Computed Properties

• Exact Mass: 986.23800
• Monoisotopic Mass: 104.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 62
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 12.8

Experimental Properties

• Density: 1.561
• PSA: 184.68000
• LogP: 12.27260